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Compound of Interest

Compound Name: 1-Phenyl-1-propanol

Cat. No.: B1198777

This guide provides comprehensive safety protocols and logistical information for the handling
and disposal of 1-Phenyl-1-propanol (CAS No. 93-54-9), tailored for researchers, scientists,

and drug development professionals. Adherence to these procedures is critical for ensuring a

safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Phenyl-1-propanol is a combustible liquid and is harmful if swallowed.[1] It can also cause
skin, eye, and respiratory irritation.[2] Therefore, the use of appropriate Personal Protective
Equipment (PPE) is mandatory to minimize exposure and mitigate risks.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Chemical safety goggles are
required. A face shield should
be used when there is a risk of
splashing.[2][3]

Hand Protection

Chemical-Resistant Gloves

Wear suitable chemical-
resistant gloves (e.g., nitrile
rubber) that have been

inspected prior to use.[4]

Body Protection

Lab Coat or Protective

A lab coat or other protective

clothing is necessary to

Clothing ]
prevent skin contact.
Use in a well-ventilated area,
such as a chemical fume hood.
) ) ) If ventilation is inadequate, a
Respiratory Protection Respirator

respirator with an appropriate
cartridge (e.g., type ABEK)

should be used.

Operational Plan for Handling 1-Phenyl-1-propanol

This step-by-step plan outlines the procedures for the safe handling of 1-Phenyl-1-propanol

from receipt to disposal.
1. Pre-Handling Preparations:

e Training: Ensure all personnel are trained on the hazards and safe handling procedures for
1-Phenyl-1-propanol.

¢ Area Designation: Conduct all work in a designated area, preferably within a chemical fume
hood to ensure adequate ventilation.

o Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible.
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Spill Kit: Have a spill kit containing inert absorbent material (e.g., vermiculite, sand) readily
available.

. Handling Procedures:

Minimize Quantities: Use the smallest amount of the chemical necessary for the experiment.

Avoid Contact: Avoid contact with eyes, skin, and clothing. Do not breathe vapors or mists.

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition
as it is a combustible liquid. Use non-sparking tools.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.

. Storage:

Container: Store in a tightly closed container.

Location: Keep in a cool, dry, and well-ventilated place away from incompatible substances
such as acids, acid anhydrides, and acid chlorides.

Disposal Plan

Proper disposal of 1-Phenyl-1-propanol and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1

2

. Waste ldentification:

1-Phenyl-1-propanol and any materials contaminated with it should be treated as
hazardous waste.

. Waste Segregation and Collection:

Waste Streams: Do not mix 1-Phenyl-1-propanol waste with non-hazardous waste.

Containers: Collect waste in a designated, properly labeled, and sealed container. The label
should clearly identify the contents as "1-Phenyl-1-propanol Waste" and include hazard

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1198777?utm_src=pdf-body
https://www.benchchem.com/product/b1198777?utm_src=pdf-body
https://www.benchchem.com/product/b1198777?utm_src=pdf-body
https://www.benchchem.com/product/b1198777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

warnings ("Combustible,” "Irritant").
3. Disposal Procedure:

» Certified Vendor: All disposal must be handled by a licensed hazardous waste disposal
company.

e Regulations: Dispose of contents and container in accordance with all local, regional, and
national hazardous waste regulations. Chemical waste generators must determine whether a
discarded chemical is classified as a hazardous waste to ensure complete and accurate
classification.

Quantitative Data

The following table summarizes key quantitative data for 1-Phenyl-1-propanol.

Property Value

CAS Number 93-54-9

Molecular Formula CoH120

Molecular Weight 136.19 g/mol

Appearance Colorless liquid

Boiling Point 103 °C at 14 mmHg

Flash Point 90 °C (194 °F) - closed cup
Density 0.994 g/mL at 25 °C

No specific occupational exposure limits have

Occupational Exposure Limits )
been established by OSHA.

Experimental Workflow
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Workflow for Handling 1-Phenyl-1-propanol
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l \ Disposal
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:
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1-Phenyl-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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